Cas no 887204-20-8 (4-(2-ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide
• CAS No: 887204-20-8
• MF: C₂₀H₂₅N₃O₅S₂
• MW: 451.559602499008
• CID: 6352992
• PubChem ID: 16805708
• Update Time: 2025-05-21

4-(2-ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide
• 887204-20-8
• 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-sulfamoylphenyl)benzamide
• F1302-0774
• 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-(4-sulfamoylphenyl)benzamide
• AKOS024605168

• Inchi： 1S/C20H25N3O5S2/c1-2-17-5-3-4-14-23(17)30(27,28)19-10-6-15(7-11-19)20(24)22-16-8-12-18(13-9-16)29(21,25)26/h6-13,17H,2-5,14H2,1H3,(H,22,24)(H2,21,25,26)
• InChI Key： RKOKPJRYJWMSIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)S(N)(=O)=O)=O)=CC=1)(N1CCCCC1CC)(=O)=O

Computed Properties

• Exact Mass: 451.12356325g/mol
• Monoisotopic Mass: 451.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Additional information on 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide

4-(2-Ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide: A Comprehensive Overview

The compound with CAS No. 887204-20-8, known as 4-(2-Ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its intricate structure, which includes a benzamide core, a sulfonamide group, and a piperidine ring with an ethyl substituent. The molecule's unique architecture endows it with remarkable properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Its ability to form stable complexes with certain biomolecules has been explored in the context of targeted drug delivery. For instance, researchers have demonstrated that the compound can act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property is particularly valuable in the treatment of diseases such as cancer, where precise drug delivery is crucial.

In addition to its pharmaceutical applications, 4-(2-Ethylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide has shown promise in the field of polymer chemistry. Its ability to act as a cross-linking agent in polymer networks has been investigated, leading to the development of advanced materials with enhanced mechanical and thermal properties. These materials have potential applications in aerospace and automotive industries, where high-performance materials are essential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzamide core, the introduction of the sulfonamide group, and the attachment of the piperidine ring. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels, making the synthesis more efficient and cost-effective.

From an environmental perspective, the compound's biodegradability and toxicity profile have been thoroughly examined. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it suitable for use in eco-friendly applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, CAS No. 887204-20-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile properties position it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both medical and industrial technologies.